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Compound of Interest

Compound Name: Methyl Linolenate

Cat. No.: B1236981 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl Linolenate

Introduction
Methyl linolenate (C19H32O2) is the methyl ester of α-linolenic acid, an 18-carbon chain

omega-3 fatty acid with three cis double bonds.[1][2][3][4] It is a key compound in various

research and industrial fields, including biochemistry, food science, and the development of

biofuels. Understanding its physical properties is crucial for its application in drug development,

where it may be studied for its anti-inflammatory and antioxidant potential, and in materials

science as a precursor for bio-based polymers.[4] This guide provides a comprehensive

overview of the core physical characteristics of methyl linolenate, detailed experimental

protocols for their determination, and a logical workflow for its analysis.

Core Physical and Chemical Properties
Methyl linolenate is typically a colorless to pale yellow liquid at room temperature.[1][4][5] Its

high degree of unsaturation makes it susceptible to oxidation, and it is sensitive to light, heat,

and air.[2][6] Therefore, it is often stored at low temperatures (e.g., -20°C) under an inert

atmosphere, such as nitrogen, and protected from light.[2][5]

Data Summary of Physical Properties
The following table summarizes the key quantitative physical properties of methyl linolenate,

compiled from various sources.
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Property Value Conditions

Molecular Formula C₁₉H₃₂O₂ -

Molecular Weight 292.46 g/mol [2][3][4][5][7] -

Density 0.883 - 0.895 g/mL[1][2][5][7] 20-25 °C

Boiling Point
182 °C[2][6][7][8] 346 - 348

°C[4] 364 - 365 °C[9]

at 3 mmHg at atmospheric

pressure

Melting Point -57 °C[2] -

Refractive Index 1.459 - 1.470[1][2][4][7] n20/D (at 20 °C)

Flash Point 113 °C (235.4 °F)[8] Closed cup

Solubility

Insoluble in water.[6][9]

Soluble in DMSO, Ethanol,[3]

[10] Chloroform, and other fat

solvents.[2][11]

25 °C

Appearance
Colorless to light yellow/orange

clear liquid[1][4][5]
Room Temperature

Experimental Protocols
Accurate determination of physical properties requires standardized experimental procedures.

Below are detailed methodologies for key analyses relevant to methyl linolenate.

Determination of Purity and Composition by Gas
Chromatography (GC)
Gas chromatography is the standard method for assessing the purity of fatty acid methyl esters

(FAMEs) like methyl linolenate and determining their composition in a mixture. The European

standard EN14103:2011 provides a revised method for this analysis in biodiesel.[12]

Objective: To separate and quantify methyl linolenate from other FAMEs.

Principle: The sample is vaporized and injected onto a capillary column. Components are

separated based on their boiling points and interaction with the stationary phase. A Flame
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Ionization Detector (FID) is typically used for quantification.

Methodology:

Sample Preparation:

If starting from a neat oil or fat, a transesterification reaction is required to convert

triglycerides to FAMEs. A common method involves heating the sample (e.g., 25 mg of oil)

with methanolic hydrochloride (e.g., 2 mL of 2M methanolic HCl) at 80°C for 20 minutes.

For purified methyl linolenate or FAME mixtures, accurately weigh approximately 100 mg

of the sample into a vial.[12]

Add a known amount (e.g., 100 mg) of an internal standard, such as methyl

nonadecanoate (C19:0), for accurate quantification.[12]

Dissolve the sample and internal standard in a suitable solvent, like toluene or hexane, to

a final volume of 10 mL.[12]

Instrumentation (based on Agilent 7890 Series GC):[12]

Column: A polar capillary column, such as a DB-WAX or Omegawax, is preferred for

FAME separation (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[13]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injection: 1 µL of the prepared sample is injected using a split injector.

Temperature Program:

Initial oven temperature: 70°C, hold for 2 minutes.

Ramp: Increase temperature at 5°C/min to 240°C.

Final hold: Hold at 240°C for 5 minutes.

Detector: Flame Ionization Detector (FID) set at 250°C.
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Data Analysis:

Identify peaks based on their retention times compared to known FAME standards.

Calculate the concentration of methyl linolenate by comparing its peak area to the peak

area of the internal standard.

Determination of Density using a Vibrating-Tube
Densitometer
This method provides highly accurate density measurements for liquids over a range of

temperatures and pressures.

Objective: To measure the density of liquid methyl linolenate with high precision.

Principle: A U-shaped tube is electronically excited to vibrate at its natural frequency. This

frequency changes when the tube is filled with the sample liquid. The change in frequency is

directly related to the density of the liquid.

Methodology:

Calibration: The densitometer is calibrated using two fluids with accurately known densities,

typically dry air and deionized water, across the desired temperature and pressure range.

Sample Loading: The sample of methyl linolenate is injected into the clean, dry vibrating

tube, ensuring no air bubbles are present.

Measurement: The instrument measures the oscillation period of the filled tube once thermal

equilibrium is reached at the set temperature (e.g., 20°C or 25°C).

Calculation: The density (ρ) is calculated by the instrument's software using the formula: ρ =

A * τ² - B, where τ is the oscillation period, and A and B are instrument constants determined

during calibration.

Data Correlation: For measurements across a range of temperatures and pressures, a Tait-

type equation can be used to correlate the experimental density data.[14]
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Logical and Experimental Workflows
Visualizing the experimental process is key for reproducibility and understanding. The following

diagram illustrates a typical workflow for the analysis of methyl linolenate.
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Caption: Workflow for FAME Analysis by Gas Chromatography.
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This technical guide provides researchers, scientists, and drug development professionals with

the essential physical data and methodological framework for working with methyl linolenate.

Adherence to these standardized protocols will ensure the generation of accurate and

reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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